Cas no 934107-80-9 (1-methanesulfonylpiperidin-3-amine)

• Product Name: 1-methanesulfonylpiperidin-3-amine
• CAS No: 934107-80-9
• MF: C₆H₁₄N₂O₂S
• MW: 178.252560138702
• CID: 1980181
• PubChem ID: 19623288
• Update Time: 2025-06-26

1-methanesulfonylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-methylsulfonylpiperidin-3-amine
• SureCN969793
• CTK7D9768
• SBB033988
• AG-B-79484
• 1-(METHYLSULFONYL)PIPERIDIN-3-AMINE
• 1-(methylsulfonyl)-3-piperidinamine
• 1-METHANESULFONYLPIPERIDIN-3-YLAMINE
• 1-methanesulfonylpiperidin-3-amine
• AKOS B025733
• SCHEMBL969793
• MFCD20727401
• AKOS000225570
• D84330
• (S)-3-Amino-1-(methylsulfonyl)piperidine
• SY292254
• SB42980
• AKOS022474036
• CHEMBL4585946
• 934107-80-9
• 1-(Methanesulfonyl)-3-aminopiperidine
• MFCD06805749
• CS-0137905
• EN300-58675
• DTXSID60599142
• DB-097650
• MFCD28000334
• BS-29647
• SY292253
• 1-(Methanesulfonyl)piperidin-3-amine

• MDL： MFCD06805749
• Inchi： 1S/C6H14N2O2S/c1-11(9,10)8-4-2-3-6(7)5-8/h6H,2-5,7H2,1H3
• InChI Key： POTVOTFGDLUIQC-UHFFFAOYSA-N
• SMILES： S(C)(N1CCCC(C1)N)(=O)=O

Computed Properties

• Exact Mass: 178.07800
• Monoisotopic Mass: 178.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Boiling Point: 296.0±50.0°C at 760 mmHg
• PSA: 71.78000
• LogP: 1.08810

1-methanesulfonylpiperidin-3-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Additional information on 1-methanesulfonylpiperidin-3-amine

Professional Introduction to 1-methanesulfonylpiperidin-3-amine (CAS No: 934107-80-9)

1-methanesulfonylpiperidin-3-amine, identified by the Chemical Abstracts Service Number (CAS No) 934107-80-9, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class, characterized by a six-membered ring containing one nitrogen atom. The presence of a methanesulfonyl group at the 1-position and an amine group at the 3-position imparts unique chemical and pharmacological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 1-methanesulfonylpiperidin-3-amine has garnered considerable attention due to its potential applications in medicinal chemistry. The methanesulfonyl group, a sulfonate derivative, is known for its ability to enhance solubility and metabolic stability, which are critical factors in drug design. Simultaneously, the amine functionality provides a site for further chemical modifications, enabling the creation of more complex molecular architectures.

In recent years, advancements in computational chemistry and high-throughput screening have facilitated the exploration of 1-methanesulfonylpiperidin-3-amine as a building block for novel therapeutic agents. Its scaffold has been incorporated into libraries of compounds designed for target-based drug discovery, particularly in the inhibition of enzymes and receptors involved in inflammatory and oncological pathways. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of Janus kinases (JAKs), which play a crucial role in immune responses and hematopoiesis.

The pharmacokinetic profile of 1-methanesulfonylpiperidin-3-amine and its analogs has been extensively studied to optimize bioavailability and reduce off-target effects. The sulfonamide moiety contributes to favorable pharmacokinetic properties by improving water solubility, while the piperidine ring enhances binding affinity to biological targets. These characteristics make it an attractive candidate for further development into small-molecule drugs.

One notable application of 1-methanesulfonylpiperidin-3-amine is in the synthesis of kinase inhibitors. Kinases are enzymes that phosphorylate other proteins, playing a pivotal role in cell signaling pathways. Dysregulation of these pathways is often associated with diseases such as cancer and inflammatory disorders. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that address these conditions more effectively. The versatility of 1-methanesulfonylpiperidin-3-amine as a scaffold allows for the creation of inhibitors with tailored selectivity profiles.

Recent studies have also explored the use of 1-methanesulfonylpiperidin-3-amine in the development of antiviral agents. The ability to modify both the methanesulfonyl and amine groups provides chemists with the flexibility to design molecules that interact with viral proteases or polymerases. Such interactions are essential for inhibiting viral replication and treating infections caused by pathogens like HIV or hepatitis C.

The synthetic routes to 1-methanesulfonylpiperidin-3-amine have been optimized for scalability and efficiency, ensuring that it can be produced in sufficient quantities for industrial applications. Common synthetic strategies involve nucleophilic substitution reactions or reductive amination techniques, leveraging readily available starting materials. These methods highlight the compound's feasibility as an industrial intermediate.

From a regulatory perspective, 1-methanesulfonylpiperidin-3-amine (CAS No: 934107-80-9) must comply with Good Manufacturing Practices (GMP) and other quality standards to ensure consistency and safety in pharmaceutical applications. Documentation detailing its synthesis, purity specifications, and analytical characterization is essential for regulatory submissions.

The future prospects for 1-methanesulfonylpiperidin-3-amine are promising, with ongoing research aimed at expanding its utility in drug discovery and material science. Innovations in synthetic methodologies may further enhance its accessibility, while collaborations between academia and industry could accelerate its translation into clinical applications.

In conclusion,1-methanesulfonylpiperidin-3-amine represents a versatile and valuable compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,1-methanesulfonylpiperidin-3-amine is poised to play an increasingly important role in advancing medical science.